Cas no 1263314-13-1 (4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine)
1263314-13-1 structure
Product Name:4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
CAS No:1263314-13-1
MF:C7H8Cl2N2S
MW:223.122817993164
CID:1219988
PubChem ID:58269863
Update Time:2025-04-20
4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
- DB-357698
- SCHEMBL12661853
- 4,6-dichloro-5-ethyl-2-(methylthio)pyrimidine
- 1263314-13-1
-
- Inchi: 1S/C7H8Cl2N2S/c1-3-4-5(8)10-7(12-2)11-6(4)9/h3H2,1-2H3
- InChI Key: OTJNGWSCGTTXQV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=C(N=1)SC)Cl)CC
Computed Properties
- Exact Mass: 221.9785248g/mol
- Monoisotopic Mass: 221.9785248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.1Ų
4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1263314-13-1 (4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine) Related Products
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